Methyl 2,3-dichloro-4-fluorobenzoate

• IUPAC Name: methyl 2,3-dichloro-4-fluorobenzoate
• InChI: InChI=1S/C8H5Cl2FO2/c1-13-8(12)4-2-3-5(11)7(10)6(4)9/h2-3H,1H3
• InChI Key: YLMZQOBAGBAAEE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=C(C=C1)F)Cl)Cl
• Molecular Formula: C8H5Cl2FO2
• Molecular Weight: 223.02 g/mol

Description

“Methyl 2,3-dichloro-4-fluorobenzoate” is a chemical compound with the molecular formula C8H5Cl2FO2. It has a molecular weight of 223.03. The compound is typically stored at temperatures between 2-8°C. It appears as a white to yellow solid.

Molecular Structure Analysis

The InChI code for “Methyl 2,3-dichloro-4-fluorobenzoate” is 1S/C8H5Cl2FO2/c1-13-8(12)4-2-3-5(11)7(10)6(4)9/h2-3H,1H3. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

“Methyl 2,3-dichloro-4-fluorobenzoate” is a white to yellow solid. It has a molecular weight of 223.03 and is typically stored at temperatures between 2-8°C.

Scientific Research Applications

Antimicrobial Activity

A series of derivatives synthesized from related chemical structures have demonstrated potential in antimicrobial activity, particularly against Mycobacterium tuberculosis. For instance, certain hydrazide derivatives showed significant inhibitory activity towards strains of tuberculosis, suggesting the potential of methyl 2,3-dichloro-4-fluorobenzoate derivatives in tuberculosis treatment (Koçyiğit-Kaymakçıoğlu et al., 2009).

Sensor Development

Fluorescent sensors based on structurally similar compounds have been developed for the detection of metal ions, such as Al³⁺, in biological systems. These sensors exhibit high selectivity and sensitivity, making them useful for bio-imaging and monitoring metal ion concentrations in living cells (Xingpei Ye et al., 2014).

Materials Science

Compounds containing fluorinated benzoate structures have been incorporated into coordination polymers for applications such as CO₂ adsorption and dielectric property studies. These materials exhibit unique properties like gate-adsorption behavior and temperature-dependent dielectric responses, offering insights into the development of novel materials for gas storage and electronic devices (Takahashi et al., 2014).

Antitumor Activity

Research into novel antitumor agents has identified benzothiazole derivatives, related in structure and reactivity to methyl 2,3-dichloro-4-fluorobenzoate, as possessing selective and potent antitumor properties. These studies highlight the potential of fluorinated organic compounds in the development of new cancer therapies (Bradshaw et al., 2002).

Environmental Studies

Analyses of environmental phenols, including structurally related compounds, in human milk demonstrate the capability of advanced detection methods to monitor exposure to environmental contaminants. This research is critical for understanding human exposure levels and potential health impacts of widely used chemical compounds (Ye et al., 2008).

Safety and Hazards

The compound is labeled with an exclamation mark pictogram, indicating that it may pose certain hazards. The hazard statements associated with it include H302 (harmful if swallowed), H315 (causes skin irritation), H320 (causes eye irritation), and H335 (may cause respiratory irritation). Precautionary measures include avoiding breathing its dust/fume/gas/mist/vapors/spray and using it only outdoors or in a well-ventilated area.